Cas no 2418667-23-7 (1-5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one)

1-5-Methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one is a specialized pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a methoxy-substituted pyrazole core linked to a 2-methylphenyl group and an acetyl moiety, offering versatility as a synthetic intermediate. The compound exhibits potential as a precursor in the development of bioactive molecules due to its ability to undergo selective functionalization at multiple reactive sites. Its stability under standard laboratory conditions and well-characterized reactivity profile make it a reliable choice for heterocyclic synthesis. Researchers value this compound for its consistent purity and compatibility with diverse reaction conditions, facilitating precise structural modifications in target-oriented synthesis.
1-5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one structure
2418667-23-7 structure
Product Name:1-5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one
CAS No:2418667-23-7
MF:C13H14N2O2
MW:230.262463092804
MDL:MFCD32678807
CID:5359327
PubChem ID:146148244
Update Time:2025-08-05

1-5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[5-Methoxy-1-(2-methylphenyl)pyrazol-3-yl]ethanone
    • Z4438676720
    • 1-[5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-yl]ethan-1-one
    • 1-5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one
    • MDL: MFCD32678807
    • Inchi: 1S/C13H14N2O2/c1-9-6-4-5-7-12(9)15-13(17-3)8-11(14-15)10(2)16/h4-8H,1-3H3
    • InChI Key: GCXKDBINNCUULN-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C(C)=O)=NN1C1C=CC=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44.1

1-5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one Pricemore >>

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Additional information on 1-5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one

Comprehensive Overview of 1-5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one (CAS No. 2418667-23-7)

The compound 1-5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one (CAS No. 2418667-23-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a methoxy group and a pyrazole ring, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological pathways.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in medicinal chemistry. 1-5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one stands out for its potential as a kinase inhibitor, a class of compounds widely explored for treating chronic diseases. This aligns with the growing trend of targeted therapy in oncology and autoimmune disorders, where precision medicine is a hot topic among researchers and healthcare professionals.

The synthesis of CAS No. 2418667-23-7 involves multi-step organic reactions, often starting from readily available precursors like 2-methylphenylhydrazine and methoxyacetone. Optimizing the yield and purity of this compound is a key focus for chemists, as impurities can significantly impact its efficacy in downstream applications. Advanced techniques such as HPLC purification and NMR spectroscopy are commonly employed to ensure high-quality output.

From an industrial perspective, 1-5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one is often discussed in the context of green chemistry. Sustainable synthesis methods, including catalysis and solvent-free reactions, are being explored to minimize environmental impact. This resonates with the global push toward eco-friendly manufacturing, a topic frequently searched by professionals in the chemical sector.

Another area of interest is the compound's potential role in agrochemical formulations. Pyrazole-based compounds are known for their herbicidal and fungicidal properties, and CAS No. 2418667-23-7 could contribute to next-generation crop protection solutions. With the rising demand for sustainable agriculture, this application is highly relevant to current market trends.

In summary, 1-5-methoxy-1-(2-methylphenyl)-1H-pyrazol-3-ylethan-1-one (CAS No. 2418667-23-7) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its structural complexity and functional groups make it a subject of ongoing research, particularly in the fields of drug development and green chemistry. As scientific advancements continue, this molecule is likely to play an increasingly important role in addressing global health and environmental challenges.

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